molecular formula C13H16I2N4O B1202363 (3,4-Bispyridinium-1,1-dimethyl)urea diiodide CAS No. 61369-04-8

(3,4-Bispyridinium-1,1-dimethyl)urea diiodide

Cat. No. B1202363
CAS RN: 61369-04-8
M. Wt: 498.1 g/mol
InChI Key: HBWHPDPDTOIVLW-UHFFFAOYSA-N
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Description

(3,4-Bispyridinium-1,1-dimethyl)urea diiodide, also known as (3,4-Bispyridinium-1,1-dimethyl)urea diiodide, is a useful research compound. Its molecular formula is C13H16I2N4O and its molecular weight is 498.1 g/mol. The purity is usually 95%.
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properties

CAS RN

61369-04-8

Product Name

(3,4-Bispyridinium-1,1-dimethyl)urea diiodide

Molecular Formula

C13H16I2N4O

Molecular Weight

498.1 g/mol

IUPAC Name

1-(1-methylpyridin-1-ium-3-yl)-3-(1-methylpyridin-1-ium-4-yl)urea;diiodide

InChI

InChI=1S/C13H14N4O.2HI/c1-16-8-5-11(6-9-16)14-13(18)15-12-4-3-7-17(2)10-12;;/h3-10H,1-2H3;2*1H

InChI Key

HBWHPDPDTOIVLW-UHFFFAOYSA-N

SMILES

C[N+]1=CC=C(C=C1)NC(=O)NC2=C[N+](=CC=C2)C.[I-].[I-]

Canonical SMILES

C[N+]1=CC=C(C=C1)NC(=O)NC2=C[N+](=CC=C2)C.[I-].[I-]

synonyms

(3,4-bispyridinium-1,1-dimethyl)urea diiodide
HH 54
HH54

Origin of Product

United States

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